2-Fluoro-6-hydroxy-4-methoxybenzaldehyde

• IUPAC Name: 2-fluoro-6-hydroxy-4-methoxybenzaldehyde
• InChI: InChI=1S/C8H7FO3/c1-12-5-2-7(9)6(4-10)8(11)3-5/h2-4,11H,1H3
• InChI Key: JACJHSOKFCSGNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)C=O)O
• Molecular Formula: C8H7FO3
• Molecular Weight: 170.14 g/mol

Description

2-Fluoro-6-hydroxy-4-methoxybenzaldehyde (FHMBA) is a unique compound with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is a versatile building block for the synthesis of a variety of biologically active compounds, such as drugs and natural products. In addition, FHMBA has been found to be a very useful tool in the study of enzyme-catalyzed reactions and drug metabolism.

Scientific Research Applications

2-Fluoro-6-hydroxy-4-methoxybenzaldehyde has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of a variety of biologically active compounds, including drugs and natural products. It has also been used in the study of enzyme-catalyzed reactions and drug metabolism. In addition, 2-Fluoro-6-hydroxy-4-methoxybenzaldehyde has been used to study the structure and function of proteins, as well as to investigate the effects of drugs on the human body.

Mechanism of Action

2-Fluoro-6-hydroxy-4-methoxybenzaldehyde acts as an inhibitor of a wide range of enzymes, including cytochrome P450 enzymes, proteases, and phosphatases. It has also been found to inhibit the activity of several other enzymes, including kinases and phosphatases. In addition, it has been found to inhibit the activity of a variety of other proteins, such as transcription factors, transcriptional regulators, and signal transduction proteins.
Biochemical and Physiological Effects
2-Fluoro-6-hydroxy-4-methoxybenzaldehyde has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of a variety of enzymes, including cytochrome P450 enzymes, proteases, and phosphatases. It has also been found to inhibit the activity of several other enzymes, including kinases and phosphatases. In addition, it has been found to inhibit the activity of a variety of other proteins, such as transcription factors, transcriptional regulators, and signal transduction proteins. Furthermore, 2-Fluoro-6-hydroxy-4-methoxybenzaldehyde has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 2-Fluoro-6-hydroxy-4-methoxybenzaldehyde in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is readily available from chemical suppliers. It is also relatively easy to synthesize in the laboratory, and it can be used in a variety of different laboratory experiments. However, there are also some limitations to the use of 2-Fluoro-6-hydroxy-4-methoxybenzaldehyde in laboratory experiments. It has a relatively short shelf life, and it is a highly reactive compound, which can make it difficult to handle and store.

Future Directions

2-Fluoro-6-hydroxy-4-methoxybenzaldehyde has a wide range of potential future directions. It could be used in the development of new drugs and natural products, as well as in the study of enzyme-catalyzed reactions and drug metabolism. In addition, it could be used to study the structure and function of proteins, as well as to investigate the effects of drugs on the human body. Furthermore, it could be used in the development of new anti-inflammatory, anti-oxidant, and anti-cancer drugs. Finally, it could be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

2-Fluoro-6-hydroxy-4-methoxybenzaldehyde is synthesized in a two-step process involving the reaction of 4-methoxybenzaldehyde with 2-fluoro-6-hydroxybenzotrifluoride. In the first step, 4-methoxybenzaldehyde is reacted with 2-fluoro-6-hydroxybenzotrifluoride in the presence of a base such as potassium carbonate. This reaction results in the formation of 2-fluoro-6-hydroxy-4-methoxybenzaldehyde. The second step involves the reaction of the product with a strong acid such as hydrochloric acid to form 2-fluoro-6-hydroxy-4-methoxybenzaldehyde.